N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide
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Description
N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is a chemical compound that has shown promising results in scientific research. It is a thiazole derivative that has gained attention due to its potential therapeutic applications.
Scientific Research Applications
Anticancer Activity
A study on the design, synthesis, and evaluation of anticancer activity of benzamide derivatives, including those related to N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, found that these compounds exhibited moderate to excellent anticancer activity against several cancer cell lines. This includes breast cancer (MCF-7), lung cancer (A549), colon cancer (Colo-205), and ovarian cancer (A2780), with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).
Gelation Behavior and Molecular Interactions
Another research focus is on the gelation behavior of benzamide derivatives, including N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, and their molecular interactions. A study found that these derivatives could act as supramolecular gelators, demonstrating gelation behavior towards ethanol/water and methanol/water mixtures. The research emphasized the role of methyl functionality and non-covalent interactions in gelation behavior, providing insights into their potential applications in material science (Yadav & Ballabh, 2020).
Antioxidant Activity and Protective Effects
Benzothiazole derivatives, including those similar to N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, have been investigated for their antioxidant activity. A study demonstrated that certain benzothiazole-isothiourea derivatives exhibited significant free radical scavenging activity in vitro and ex vivo, suggesting their potential for protecting against oxidative stress-induced damage (Cabrera-Pérez et al., 2016).
Microwave-Assisted Synthesis and Anticancer Evaluation
The microwave-assisted synthesis of benzamide derivatives, including structures related to N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, has been explored for its efficiency and potential biological applications. This method facilitated the rapid synthesis of compounds with promising in vitro anticancer activity against a variety of human cancer cell lines, highlighting the importance of structural motifs in biological activity (Tiwari et al., 2017).
properties
IUPAC Name |
N-(4-methyl-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS2/c1-10-4-3-5-13-14(10)17-16(21-13)18-15(19)11-6-8-12(20-2)9-7-11/h3-9H,1-2H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPEFUERJQDBOGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.